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Compound of Interest

Compound Name: Acid Green 25

Cat. No.: B7798398

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
Acid Green 25 (C.I. 61570), an anthraquinone-based anionic dye. The information is intended
to support research, development, and quality control activities involving this compound. All
guantitative data is presented in tabular format for clarity, and standard experimental
methodologies are detailed.

General and Chemical Identifiers

Acid Green 25 is a synthetic dye widely used in various industries, including textiles,
cosmetics, and for biological staining.[1][2][3][4] Its chemical structure is based on the
anthraquinone scaffold.[2][4]
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Property Value Reference(s)
disodium;5-methyl-2-[[4-(4-
methyl-2-

IUPAC Name sulfonatoanilino)-9,10- [5]
dioxoanthracen-1-
ylJamino]benzenesulfonate
Alizarin Cyanine Green G, C.I.

Synonyms [1][5]16]
61570, D&C Green No. 5

CAS Number 4403-90-1 [1114]

Molecular Formula C2sH20N2Na20sS:2 [11[4115]

Molecular Weight 622.58 g/mol [1][4]15]

) Anionic dye of the
Chemical Structure [21[4][7]

anthraquinone class

Physical Properties

Acid Green 25 is typically supplied as a dark green or bluish-green powder.[1][2][6][8] Its

physical characteristics are summarized below. Note the significant variation in reported

melting points across different sources, which may be due to differences in purity or analytical

method.

Property Value Reference(s)
Dark green / Dark blue-green /

Appearance ) (11618191
Bluish-green powder

Melting Point 233-240 °C [1]

235-238 °C [8]119]

340 °C [6]

> 440 °C [10]
7.3x 107> mm Hg at 25 °C

Vapor Pressure [5][10]

(Estimated)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-25
https://www.chemimpex.com/products/22769
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-25
https://pim-resources.coleparmer.com/sds/54269.pdf
https://www.chemimpex.com/products/22769
https://www.dawnscientific.com/product/acid-green-25
https://www.chemimpex.com/products/22769
https://www.dawnscientific.com/product/acid-green-25
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-25
https://www.chemimpex.com/products/22769
https://www.dawnscientific.com/product/acid-green-25
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-25
http://www.worlddyevariety.com/acid-dyes/acid-green-25.html
https://www.dawnscientific.com/product/acid-green-25
https://datasheets.scbt.com/sc-217572.pdf
https://www.benchchem.com/product/b7798398?utm_src=pdf-body
https://www.chemimpex.com/products/22769
http://www.worlddyevariety.com/acid-dyes/acid-green-25.html
https://pim-resources.coleparmer.com/sds/54269.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB3491854.htm
https://www.chemimpex.com/products/22769
https://pim-resources.coleparmer.com/sds/54269.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB3491854.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3491854_EN.htm
https://www.chemimpex.com/products/22769
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB3491854.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3491854_EN.htm
https://pim-resources.coleparmer.com/sds/54269.pdf
https://www.chemicalbook.com/msds/acid-green-25.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-25
https://www.chemicalbook.com/msds/acid-green-25.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solubility Profile

The compound is characterized by its solubility in water and polar organic solvents.[2][3][4]

Solvent Solubility Reference(s)
Water Soluble; 36 g/L (at 20 °C) [2][6]
o-chlorophenol Soluble [2][3]

Ethanol Slightly soluble [2][41[8]
Acetone Slightly soluble [2][41[8]
Pyridine Slightly soluble [2][4]18]
Chloroform Insoluble [2][4]

Toluene Insoluble [2][4]

Spectroscopic Properties

The distinct green color of Acid Green 25 is due to its strong absorption in the visible region of
the electromagnetic spectrum.[11]

Property Value Reference(s)

Amax (in Water) 608 nm, 642 nm [5]

210200 at 640-646 nm=10000

Molar Extinction Coeff. (€)
at 604-612 nm

KBr-Pellet and ATR-IR spectra
Infrared (IR) Spectra ] [5]
are available.

Reactivity and Stability

e Chemical Stability: The compound is stable under normal laboratory temperatures and
pressures.[6][12]

» Incompatibilities: It is incompatible with strong oxidizing agents.[6][8][12]
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e Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes
containing nitrogen oxides (NOx), sulfur oxides (SOx), and carbon monoxide.[6][8][12]

Experimental Protocols

The following sections describe generalized methodologies for the characterization and
purification of Acid Green 25.

Protocol 1: Determination of Melting Point

The melting point can be determined using a standard capillary melting point apparatus.
o Sample Preparation: Finely powder a small, dry sample of Acid Green 25.
o Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Measurement: Place the capillary tube in the melting point apparatus. Heat the sample at a
ramp rate of 10-20 °C/min for an initial determination, and then repeat with a slower ramp
rate (1-2 °C/min) near the expected melting point for an accurate reading.

o Observation: Record the temperature range from the appearance of the first liquid droplet to
the complete liquefaction of the sample.

Protocol 2: UV-Visible Spectrophotometry

This protocol is used to confirm the wavelength of maximum absorbance (Amax) and for
guantitative analysis using the Beer-Lambert law.

o Stock Solution: Accurately weigh a small amount of Acid Green 25 and dissolve it in
deionized water to prepare a stock solution of known concentration (e.g., 100 mg/L).

o Serial Dilutions: Prepare a series of dilutions from the stock solution to create standards of
varying concentrations that fall within the linear range of the spectrophotometer.

e Spectral Scan: Using a dual-beam UV-Vis spectrophotometer, scan a standard solution
across a wavelength range of 400-800 nm to determine the Amax values. Use deionized
water as the blank.
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» Calibration Curve: Measure the absorbance of each standard dilution at the primary Amax
(approx. 642 nm). Plot absorbance versus concentration to generate a calibration curve.

o Sample Analysis: Measure the absorbance of an unknown sample and determine its
concentration using the calibration curve.

Protocol 3: Purification by Salting Out

This method can be used to increase the purity of the dye.[8]

» Dissolution: Dissolve the crude Acid Green 25 powder in deionized water to create a
concentrated solution.

» Salting Out: Add sodium acetate to the solution while stirring until the dye precipitates.
« Filtration: Collect the precipitated dye by vacuum filtration.

o Repetition: Redissolve the collected dye in water and repeat the salting-out process two
more times to enhance purity.[8]

o Final Extraction: After the final precipitation and filtration, perform repeated extractions of the
solid with ethanol to remove residual salts and impurities.[8]

e Drying: Dry the purified dye in a vacuum oven at a suitable temperature.

Logical Workflows and Applications

While Acid Green 25 is not typically involved in cellular signaling pathways, its application in
research necessitates standardized workflows for quality control and experimental use.
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Caption: Workflow for the quality control and identification of Acid Green 25.
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Caption: General workflow for using Acid Green 25 as a cytoplasmic stain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]

. worlddyevariety.com [worlddyevariety.com]

. Acid Green 25 - Acid Green G - Acid Green GS from Emperor Chem [emperordye.com]

. dawnscientific.com [dawnscientific.com]

. Acid Green 25 | C28H20N2Na208S2 | CID 20431 - PubChem [pubchem.ncbi.nlm.nih.gov]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. datasheets.scbt.com [datasheets.scbt.com]

. Acid Green 25 | 4403-90-1 [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Acid Green 25 CAS#: 4403-90-1 [m.chemicalbook.com]
e 10. Acid Green 25 - Safety Data Sheet [chemicalbook.com]
e 11. Acid Green 25 | Benchchem [benchchem.com]

e 12. emperordye.com [emperordye.com]

¢ To cite this document: BenchChem. [A Technical Guide to the Chemical Properties of Acid
Green 25]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798398#what-are-the-chemical-properties-of-acid-
green-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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